Cas no 1351654-01-7 (1-(2-bromo-5-methoxybenzoyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine)
1-(2-bromo-5-methoxybenzoyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-bromo-5-methoxybenzoyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine
- Methanone, (2-bromo-5-methoxyphenyl)[4-[5-(2-furanyl)-1,3,4-thiadiazol-2-yl]-1-piperidinyl]-
-
- Inchi: 1S/C19H18BrN3O3S/c1-25-13-4-5-15(20)14(11-13)19(24)23-8-6-12(7-9-23)17-21-22-18(27-17)16-3-2-10-26-16/h2-5,10-12H,6-9H2,1H3
- InChI Key: LXHSZRYWUIKKAS-UHFFFAOYSA-N
- SMILES: C(C1=CC(OC)=CC=C1Br)(N1CCC(C2=NN=C(C3=CC=CO3)S2)CC1)=O
1-(2-bromo-5-methoxybenzoyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5496-0856-2μmol |
1-(2-bromo-5-methoxybenzoyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine |
1351654-01-7 | 2μmol |
$85.5 | 2023-09-10 | ||
| Life Chemicals | F5496-0856-5μmol |
1-(2-bromo-5-methoxybenzoyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine |
1351654-01-7 | 5μmol |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5496-0856-10μmol |
1-(2-bromo-5-methoxybenzoyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine |
1351654-01-7 | 10μmol |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5496-0856-20μmol |
1-(2-bromo-5-methoxybenzoyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine |
1351654-01-7 | 20μmol |
$118.5 | 2023-09-10 | ||
| Life Chemicals | F5496-0856-1mg |
1-(2-bromo-5-methoxybenzoyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine |
1351654-01-7 | 1mg |
$81.0 | 2023-09-10 | ||
| Life Chemicals | F5496-0856-2mg |
1-(2-bromo-5-methoxybenzoyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine |
1351654-01-7 | 2mg |
$88.5 | 2023-09-10 | ||
| Life Chemicals | F5496-0856-3mg |
1-(2-bromo-5-methoxybenzoyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine |
1351654-01-7 | 3mg |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5496-0856-4mg |
1-(2-bromo-5-methoxybenzoyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine |
1351654-01-7 | 4mg |
$99.0 | 2023-09-10 | ||
| Life Chemicals | F5496-0856-5mg |
1-(2-bromo-5-methoxybenzoyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine |
1351654-01-7 | 5mg |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5496-0856-10mg |
1-(2-bromo-5-methoxybenzoyl)-4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidine |
1351654-01-7 | 10mg |
$118.5 | 2023-09-10 |
1-(2-bromo-5-methoxybenzoyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
Additional information on 1-(2-bromo-5-methoxybenzoyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine
Introduction to 1-(2-bromo-5-methoxybenzoyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine (CAS No. 1351654-01-7)
The compound 1-(2-bromo-5-methoxybenzoyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine (CAS No. 1351654-01-7) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential in addressing a range of biological targets. The presence of multiple pharmacologically relevant moieties, including a thiadiazole core and a furan substituent, positions this compound as a promising candidate for further investigation.
Structurally, the compound consists of a piperidine ring linked to a thiadiazole moiety, which is further functionalized with a 2-bromo-5-methoxybenzoyl group and a furan-2-yl substituent. This combination of structural elements is strategically designed to modulate biological activity by interacting with specific binding sites on target proteins or enzymes. The thiadiazole scaffold is well-documented for its role in various pharmacological applications, including antimicrobial and anti-inflammatory effects, while the furan ring introduces additional conformational flexibility and potential for hydrogen bonding interactions.
In recent years, there has been growing interest in the development of heterocyclic compounds as therapeutic agents due to their diverse biological activities and favorable pharmacokinetic profiles. The thiadiazole-piperidine motif has been particularly explored for its potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The incorporation of the furan group into this framework enhances the compound's ability to interact with biological targets, making it an attractive scaffold for drug discovery.
One of the most compelling aspects of this compound is its potential in modulating enzyme activity. Enzymes are critical targets in drug development due to their central role in numerous biological pathways. The structural features of 1-(2-bromo-5-methoxybenzoyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine suggest that it may interact with enzymes involved in inflammation, pain perception, and metabolic regulation. Preliminary studies have indicated that such compounds can exhibit inhibitory effects on key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses.
The bromine atom at the 2-position of the benzoyl group and the methoxy group at the 5-position are key functional elements that influence the compound's reactivity and binding affinity. These substituents can participate in various non-covalent interactions with biological targets, including hydrogen bonding, hydrophobic interactions, and π-stacking. The strategic placement of these groups enhances the compound's ability to fit into binding pockets on proteins or enzymes with high specificity.
Moreover, the furan-2-yl substituent at the 4-position of the thiadiazole ring introduces additional conformational flexibility into the molecule. This flexibility can be exploited to optimize binding interactions with biological targets and improve overall pharmacological efficacy. Furan derivatives have been extensively studied for their bioactivity and have shown promise in various therapeutic areas, including antiviral and anticancer applications.
Recent advances in computational chemistry have enabled more sophisticated virtual screening approaches to identify promising drug candidates. Molecular docking studies using computational models have been instrumental in predicting the binding modes of this compound with various biological targets. These studies have revealed that 1-(2-bromo-5-methoxybenzoyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine can effectively interact with enzymes such as COX and LOX through multiple hydrogen bonding interactions and hydrophobic contacts.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors followed by functional group transformations to introduce the desired moieties. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one with greater efficiency and scalability.
In conclusion,1-(2-bromo-5-methoxybenzoyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-yldiethylamine piperidine (CAS No. 1351654 -01 -7) represents a significant advancement in medicinal chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features make it an attractive candidate for further investigation through both experimental and computational approaches.
1351654-01-7 (1-(2-bromo-5-methoxybenzoyl)-4-5-(furan-2-yl)-1,3,4-thiadiazol-2-ylpiperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)